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Compound of Interest

Compound Name: Proline benzyl ester hydrochloride

Cat. No.: B554964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Proline benzyl ester hydrochloride (CAS No: 16652-71-4). The following sections detail the

physical and chemical properties, hazard identification, handling and storage procedures,

emergency protocols, and personal protective equipment recommendations to ensure the safe

and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
Proline benzyl ester hydrochloride is a derivative of the amino acid L-proline, appearing as a

white to off-white crystalline powder.[1][2] It is primarily used as a building block in peptide

synthesis and as an intermediate in the development of pharmaceuticals.[1] Its hydrochloride

salt form enhances its stability and solubility, particularly in common organic solvents.[1]

Table 1: Physical and Chemical Properties of Proline Benzyl Ester Hydrochloride
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Property Value Source

CAS Number 16652-71-4 [1][3]

Molecular Formula C₁₂H₁₆ClNO₂ [1][4]

Molecular Weight 241.72 g/mol [1][4]

Appearance
White to off-white crystalline

powder/solid
[1][5]

Solubility

Soluble in methanol and

ethanol; slightly soluble in

water.

[1]

Melting Point 144 °C (decomposes) [6]

Boiling Point 309°C at 760 mmHg [7]

Flash Point 140.7°C [7]

Stability

Stable under recommended

storage conditions;

hygroscopic.

[3][5][8]

Hazard Identification and Toxicology
Proline benzyl ester hydrochloride is classified as a hazardous chemical.[8] It is known to

cause skin irritation and serious eye irritation.[3][8] While comprehensive toxicological

properties have not been fully investigated, it is recommended to handle this compound with

care, avoiding direct contact, inhalation of dust, and ingestion.[5][8]

Table 2: Hazard Identification and Classification
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Hazard
Classification

Category GHS Statement Source

Skin

Corrosion/Irritation
Category 2 Causes skin irritation [3][8]

Serious Eye

Damage/Eye Irritation
Category 2

Causes serious eye

irritation
[3][8]

Toxicological Data Summary:

Detailed toxicological studies are limited. However, the primary hazards are related to its irritant

properties upon direct contact.[2] No components of this product at levels greater than or equal

to 0.1% are identified as probable, possible, or confirmed human carcinogens by IARC.[5]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Proline benzyl ester
hydrochloride and to ensure the safety of laboratory personnel.

Handling:

Work in a well-ventilated area to avoid dust formation and inhalation.[1][5][9]

Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.[1][10]

Wash hands and any exposed skin thoroughly after handling.[8]

Avoid contact with skin and eyes.[8][9]

Do not ingest the substance.[8]

Storage:

Store in a cool, dry, and well-ventilated place.[1][9]
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Keep the container tightly closed to protect from moisture, as the compound is hygroscopic.

[1][3][5]

Store away from incompatible materials such as strong oxidizing agents.[3][5][8]

Experimental Protocols
Protocol for Handling a Proline Benzyl Ester
Hydrochloride Spill
This protocol outlines the steps for safely managing a small-scale spill of Proline benzyl ester
hydrochloride powder in a laboratory setting.

Materials:

Spill kit (containing absorbent pads, chemical-resistant gloves, safety goggles, dustpan, and

labeled waste bags)

Appropriate PPE (lab coat, gloves, safety goggles)

Procedure:

Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate the immediate

area of the spill. Ensure the area is well-ventilated to disperse any airborne dust.

Don PPE: Before approaching the spill, don the appropriate personal protective equipment,

including double gloves (nitrile or neoprene), a lab coat, and chemical safety goggles. For

larger spills, a respirator may be necessary.

Contain the Spill: Carefully cover the spill with a dry absorbent material from the spill kit to

prevent the powder from becoming airborne.

Clean-up: Gently sweep up the absorbed material and spilled powder using a dustpan and

brush. Avoid creating dust. Place the collected material into a clearly labeled hazardous

waste bag.

Decontaminate: Wipe the spill area with a damp cloth or paper towel. Place all cleaning

materials into the hazardous waste bag.
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Dispose of Waste: Seal the hazardous waste bag and dispose of it according to institutional

and local regulations for chemical waste.[8]

Doff PPE: Remove PPE in the correct order to avoid self-contamination.

Wash Hands: Wash hands thoroughly with soap and water.

Report the Incident: Report the spill to the laboratory supervisor or safety officer.

Protocol for Personal Protective Equipment (PPE) Usage
This protocol details the procedure for donning and doffing PPE when handling Proline benzyl
ester hydrochloride.

Donning Procedure:

Lab Coat: Put on a clean, buttoned lab coat.

Safety Goggles: Wear chemical safety goggles that provide a complete seal around the

eyes.

Gloves: Don chemical-resistant gloves (e.g., nitrile gloves). Ensure the gloves cover the cuffs

of the lab coat.

Doffing Procedure:

Gloves: Remove gloves by peeling them off from the cuff downwards, turning them inside

out. Dispose of them in the appropriate waste container.

Lab Coat: Unbutton the lab coat and remove it by folding it inward, avoiding contact with the

contaminated exterior.

Safety Goggles: Remove safety goggles.

Hand Hygiene: Wash hands thoroughly with soap and water.

First-Aid Measures
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In case of accidental exposure, follow these first-aid measures and seek medical attention.[3]

[8]

Table 3: First-Aid Measures for Proline Benzyl Ester Hydrochloride Exposure

Exposure Route First-Aid Procedure Source

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[3][8]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothes and shoes. Get

medical attention if irritation

occurs.

[3][8]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention.

[3][8]

Ingestion

Clean mouth with water. Do

NOT induce vomiting. Get

medical attention.

[3][8]

Stability and Reactivity
Reactivity: Generally stable, but can react with strong oxidizing agents.[3][8]

Chemical Stability: The compound is stable under recommended storage conditions but is

hygroscopic and sensitive to moisture.[3][5][8]

Conditions to Avoid: Exposure to moist air or water, and contact with incompatible materials.

[3][8]
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Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂),

and hydrogen chloride gas.[3][5][8]

Visualizations
The following diagrams illustrate key safety workflows and requirements for handling Proline
benzyl ester hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15618~~PDF~~MTR~~CGV4~~EN~~2025-09-14%2003:53:47~~L-Proline%20benzyl%20ester%20hydrochloride~~
https://www.chemicalbook.com/msds/l-proline-benzyl-ester-hydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC320600050&productDescription=L-PROLINE+BENZYL+ESTER+HYDR+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b554964?utm_src=pdf-body
https://www.benchchem.com/product/b554964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area &
Alert Others

Don Appropriate PPE

Contain Spill with
Absorbent Material

Clean Up Spill

Decontaminate Area

Dispose of Waste

Doff PPE

Wash Hands

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a Proline benzyl ester hydrochloride spill.
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Specifications

Personal Protective Equipment (PPE) Handling Proline Benzyl Ester Hydrochloride Safety Goggles Chemical-Resistant Gloves Lab Coat
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Caption: Required PPE for handling Proline benzyl ester hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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